Cas no 477847-20-4 (Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate)

• Product Name: Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate
• CAS No: 477847-20-4
• CID: 4652300
• Update Time: 2025-07-31

Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate

Additional information on Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate

Recent Advances in the Study of Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate (CAS: 477847-20-4)

Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate (CAS: 477847-20-4) is a quinoline-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of the naphthyloxy and methoxy groups, contribute to its pharmacological profile and make it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate. One notable area of research involves its role as a modulator of key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer progression. In vitro and in vivo experiments have demonstrated that this compound can inhibit the activation of these pathways, leading to reduced expression of pro-inflammatory cytokines and suppression of tumor cell proliferation.

Another line of research has explored the compound's potential as an antimicrobial agent. Preliminary findings suggest that Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic processes. These findings highlight the compound's potential for development into novel antimicrobial therapies, particularly in the face of rising antibiotic resistance.

In addition to its biological activities, recent synthetic chemistry efforts have focused on optimizing the production of Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate. Advances in catalytic methods and green chemistry approaches have enabled more efficient and environmentally friendly synthesis routes, which could facilitate larger-scale production for preclinical and clinical studies. Researchers have also investigated structural analogs of the compound to identify derivatives with enhanced potency and reduced toxicity.

Despite these promising developments, challenges remain in the translational application of Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and pharmacodynamic studies. Additionally, comprehensive toxicological evaluations are required to ensure the safety profile of the compound for potential therapeutic use.

In conclusion, Ethyl 8-methoxy-4-(2-naphthyloxy)-3-quinolinecarboxylate represents a versatile and pharmacologically active molecule with significant potential in drug discovery. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic applications, paving the way for its eventual development into clinically relevant agents. The compound's multifaceted biological activities and synthetic tractability make it a valuable subject of study in the field of chemical biology and medicinal chemistry.